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Compound of Interest

Compound Name: Furaltadone-d8
CAS No.: 1246832-89-2
Cat. No.: B563913
Get Quote
. J

Properties, Metabolism, and Analytical Application
in LC-MS/MS
Executive Summary

Furaltadone-d8 is the deuterium-labeled isotopologue of Furaltadone, a synthetic nitrofuran
antibiotic. It serves as a critical Internal Standard (IS) in isotope dilution mass spectrometry
(IDMS). While regulatory monitoring often focuses on the tissue-bound metabolite (AMOZ),
Furaltadone-d8 is essential for the precise quantification of the parent drug in animal feed,
eggs (early-stage exposure), and environmental matrices (e.g., macroalgae, water). Its
physicochemical equivalence to the target analyte corrects for signal suppression and matrix
effects inherent in complex biological samples.

Chemical Identity & Physicochemical Properties

Furaltadone-d8 is characterized by the substitution of eight hydrogen atoms with deuterium on
the morpholine ring. This mass shift (+8 Da) allows for spectral resolution from the native
compound while maintaining identical chromatographic retention.
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Table 1: Technical Datasheet

Property Specification

5-(4-Morpholinylmethyl-d8)-3-[[(5-nitro-2-

furanyl)methylenelamino]-2-oxazolidinone

Chemical Name

CAS Number 1246832-89-2

Molecular Formula C13HsDsN4Os

Molecular Weight 332.34 g/mol (Native: 324.29 g/mol )
Appearance Yellow crystalline solid

Solubility Soluble in DMSO, Acetonitrile, DMF; Sparingly

soluble in Water

pKa ~5.8 (Basic morpholine nitrogen)

-20°C, hygroscopic, protect from light (Nitrofuran
Storage o
photosensitivity)

Isotopic Purity Typically = 99% deuterated forms

Metabolic Pathway & Analytical Context

Understanding the metabolic fate of Furaltadone is crucial for selecting the correct analytical
target. Furaltadone is rapidly metabolized in vivo (half-life < 4 hours), making the parent drug
undetectable in tissue shortly after administration.

o Parent Analysis (Furaltadone-d8 used here): Used for feed quality control, illegal
formulation testing, and acute exposure analysis in eggs/milk.

¢ Metabolite Analysis (AMOZ-d5 used here): Used for tissue residue monitoring. The parent
degrades to AMOZ (3-amino-5-morpholinomethyl-2-oxazolidinone), which binds covalently to
proteins.

Figure 1: Furaltadone Metabolism and Analytical Targets
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Caption: Pathway distinguishing the analysis of Parent Furaltadone (using d8 IS) vs. the
Metabolite AMOZ.

Analytical Protocol: Determination of Parent
Furaltadone

This protocol focuses on the quantification of the parent drug in animal feed or eggs, where
Furaltadone-d8 is the mandatory internal standard.

4.1. Sample Preparation Workflow

Principle: Liquid-liquid extraction followed by defatting to remove lipids that cause ion
suppression.

Figure 2: LC-MS/MS Extraction Workflow
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:
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Vortex & Sonicate (15 min)

y

Defatting (Critical)
Add Hexane -> Partition -> Discard Hexane

'

Concentration
Evaporate to dryness (N2, 40°C)
Reconstitute in Mobile Phase

Click to download full resolution via product page

Caption: Step-by-step extraction protocol for Furaltadone parent analysis in complex matrices.

4.2. LC-MS/MS Parameters

Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series, Sciex QTRAP). lonization:
Electrospray lonization (ESI), Positive Mode.[1][2]
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Chromatography:

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 um).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 10% B to 90% B over 8 minutes.

MRM Transitions (Multiple Reaction Monitoring): The deuterium label is located on the
morpholine ring. Transitions must be optimized per instrument, but typical transitions are:

Precursor lon Product lon Product lon Collision
Analyte

(m/z) (Quant) (Qual) Energy (V)
Furaltadone

_ 325.1 [M+H]* 281.1 252.1 15-25

(Native)
Furaltadone-d8

333.1 [M+H]* 289.1* 252.1** 15-25

(IS)

**Note: The 281 fragment (Native) typically corresponds to loss of C2H4O (44 Da). For d8, if the
loss involves the deuterated fragment, the mass shift will vary. The 289 ion assumes the d8
label is retained in the primary fragment. *The 252 ion (loss of morpholine) may be identical for
both native and d8, so chromatographic co-elution and precursor selection (325 vs 333) are
critical for selectivity.

Handling, Stability & Safety

e Photosensitivity: Nitrofurans degrade rapidly under UV/visible light. All extraction steps must
be performed under yellow light or in amber glassware.

o Stability: Stock solutions (1 mg/mL in DMSO) are stable for 6 months at -20°C. Working
standards in water/acetonitrile should be prepared fresh weekly.

o Toxicity: Furaltadone is a suspected carcinogen (Group 3 IARC, but banned due to
genotoxicity concerns). Handle with full PPE (gloves, fume hood) in a designated hazardous
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drug area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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